Cas no 311794-55-5 (1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole)

• Product Name: 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole
• CAS No: 311794-55-5
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 6450640
• Update Time: 2025-11-06

1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole
• 1-((2,5-dimethylphenyl)sulfonyl)-1H-benzo[d]imidazole
• 1-[(2,5-dimethylphenyl)sulfonyl]-1H-benzimidazole
• 1H-Benzimidazole, 1-[(2,5-dimethylphenyl)sulfonyl]-

• Inchi： 1S/C15H14N2O2S/c1-11-7-8-12(2)15(9-11)20(18,19)17-10-16-13-5-3-4-6-14(13)17/h3-10H,1-2H3
• InChI Key： SIOTUUAAAKIOTD-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC(C)=CC=C2C)(=O)=O)C2=CC=CC=C2N=1

Additional information on 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole

Introduction to 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole (CAS No. 311794-55-5)

1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole, identified by its CAS number 311794-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, which is well-known for its broad spectrum of biological activities, particularly in the modulation of central nervous system (CNS) functions. The presence of a 2,5-dimethylbenzenesulfonyl moiety in its structure introduces unique pharmacophoric features that contribute to its distinct chemical and biological properties.

The structural framework of 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole consists of a benzodiazole core substituted with a sulfonyl group at the 1-position and dimethyl groups at the 2- and 5-positions of the aromatic ring. This specific arrangement enhances the compound's solubility in both polar and non-polar solvents, making it a versatile candidate for various biochemical assays and drug development processes. The benzodiazole scaffold is renowned for its ability to interact with benzodiazepine receptors, which are critical for anxiolytic, sedative, and muscle relaxant effects.

In recent years, there has been a surge in research focusing on the development of novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced side effects. The sulfonyl group in 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole serves as a key pharmacophore that can modulate receptor binding affinity and metabolic stability. Studies have demonstrated that sulfonylated benzodiazoles exhibit enhanced binding interactions with GABA-A receptors, leading to potent CNS effects. This has opened up new avenues for treating neurological disorders such as epilepsy, anxiety disorders, and sleep disturbances.

One of the most compelling aspects of 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole is its potential as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for further chemical modifications to optimize therapeutic efficacy and minimize adverse effects. Researchers have been exploring various synthetic strategies to derivatize this compound, aiming to develop next-generation CNS drugs with improved selectivity and safety profiles.

The dimethyl groups at the 2- and 5-positions of the aromatic ring play a crucial role in determining the compound's electronic properties and spatial orientation. These substituents enhance hydrophobicity while maintaining overall solubility, which is essential for oral bioavailability. Additionally, the sulfonyl group contributes to hydrogen bonding capabilities, allowing for stable interactions with biological targets. These features collectively make 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole has been subjected to molecular docking studies to evaluate its binding affinity with various protein targets. These simulations have revealed promising interactions with enzymes involved in neurotransmitter metabolism and receptors associated with CNS disorders. Such insights have guided experimental efforts toward optimizing the compound's pharmacological properties.

The synthesis of 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process while maintaining high enantiomeric purity if needed. The availability of reliable synthetic routes has facilitated extensive structural modifications and analog synthesis studies.

In conclusion, 1-(2,5-dimethylbenzenesulfonyl)-1H-1,3-benzodiazole (CAS No. 311794-55-5) represents a significant advancement in CNS drug development due to its unique structural features and promising biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its potential therapeutic applications. As our understanding of CNS pharmacology continues to evolve, this compound is poised to play a pivotal role in the discovery of novel treatments for neurological disorders.